4-(2,5-dichlorophenoxy)-N,N-diethyl-1-butanamine

• IUPAC Name: 4-(2,5-dichlorophenoxy)-N,N-diethylbutan-1-amine
• InChI: InChI=1S/C14H21Cl2NO/c1-3-17(4-2)9-5-6-10-18-14-11-12(15)7-8-13(14)16/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key: VWPKWPGBYSUTOM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCCOC1=C(C=CC(=C1)Cl)Cl
• Molecular Formula: C14H21Cl2NO
• Molecular Weight: 290.2 g/mol

Description

4-(2,5-dichlorophenoxy)-N,N-diethyl-1-butanamine, commonly known as 2,4-D, is a widely used herbicide. It belongs to the phenoxy herbicide family and is highly effective in controlling broadleaf weeds. 2,4-D has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of 2,4-D involves the disruption of plant growth and development. It works by mimicking the action of the plant hormone auxin, which regulates various processes such as cell elongation, root development, and fruit development. 2,4-D disrupts the normal functioning of auxin, leading to abnormal growth and development of the plant, eventually resulting in its death.
Biochemical and Physiological Effects
2,4-D has been shown to have various biochemical and physiological effects on plants. It affects the expression of genes involved in cell division, elongation, and differentiation. It also affects the levels of various plant hormones such as auxin, cytokinin, and gibberellin. Additionally, 2,4-D has been shown to have effects on plant metabolism and photosynthesis.

Advantages and Limitations for Lab Experiments

2,4-D has several advantages for use in lab experiments. It is a widely available and inexpensive herbicide, making it easy to obtain and use. It is also highly effective in controlling broadleaf weeds, making it ideal for studying plant growth and development. However, 2,4-D has some limitations, such as its potential toxicity to non-target organisms and the need for careful handling and disposal.

Future Directions

There are several future directions for research on 2,4-D. One area of focus is the development of new formulations and application methods that reduce the potential for off-target effects. Another area of research is the study of the effects of 2,4-D on non-target organisms such as insects and microorganisms. Additionally, research on the potential use of 2,4-D as a plant growth regulator in crops and horticulture is an area of interest.
Conclusion
In conclusion, 2,4-D is a widely used herbicide that has been extensively studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. It is an important tool for studying plant growth and development, but its potential toxicity to non-target organisms and the need for careful handling and disposal must be considered. Further research is needed to develop new formulations and application methods that reduce the potential for off-target effects and to explore new areas of application for 2,4-D.

Synthesis Methods

The synthesis of 2,4-D involves the reaction of 2,5-dichlorophenol with diethylamine in the presence of a catalyst. The resulting product is then purified through a series of steps to obtain pure 2,4-D. The synthesis method has been optimized over the years to improve the yield and purity of the final product.

Scientific Research Applications

2,4-D has been extensively studied for its scientific research application. It is widely used in agriculture to control broadleaf weeds in crops such as corn, wheat, and soybeans. It is also used in non-agricultural settings such as golf courses, parks, and residential lawns. Apart from its use as a herbicide, 2,4-D is also used as a plant growth regulator, defoliant, and desiccant.